Cas no 1021144-65-9 (3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid)

• Product Name: 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid
• CAS No: 1021144-65-9
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD13811008
• CID: 4786162
• PubChem ID: 28605177
• Update Time: 2025-05-21

3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid
• 3-Fluoro-4-(4-methoxy-benzyloxy)-benzoic acid
• 3-fluoro-4-[(4-methoxyphenyl)methoxy]benzoic acid

• MDL： MFCD13811008
• Inchi： 1S/C15H13FO4/c1-19-12-5-2-10(3-6-12)9-20-14-7-4-11(15(17)18)8-13(14)16/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： GFXHDVRTXLFDNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 276.07978705 g/mol
• Monoisotopic Mass: 276.07978705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8
• Molecular Weight: 276.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid

Introduction to 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid (CAS No. 1021144-65-9)

3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid, identified by the CAS number 1021144-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine atom at the 3-position and a 4-methoxybenzyloxy group at the 4-position of the benzene ring. Such structural motifs are often engineered to enhance binding affinity, metabolic stability, and overall pharmacological activity, making this compound a valuable scaffold for drug discovery initiatives.

The presence of the fluorine atom in the molecule is particularly noteworthy, as fluorine substitution is a well-documented strategy in medicinal chemistry to modulate physicochemical properties such as lipophilicity, solubility, and metabolic half-life. In particular, fluorine atoms can influence electronic distributions across the aromatic ring, thereby affecting interactions with biological targets. The 4-methoxybenzyloxy moiety further contributes to the compound's complexity, introducing a bulky group that can sterically hinder or facilitate binding depending on the intended application. This combination of structural elements makes 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid a promising candidate for further exploration in therapeutic contexts.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the potential of such derivatives for various biological activities. Studies have indicated that benzoic acid derivatives, particularly those with fluorine and methoxy substituents, exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, metabolic disorders, and cancer progression. For instance, modifications at the 3- and 4-positions of benzoic acid have been shown to enhance interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The specific arrangement of substituents in 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid may confer selectivity against COX-2 over COX-1, potentially reducing gastrointestinal side effects associated with traditional NSAIDs.

Moreover, the methoxybenzyloxy group introduces a hydrophobic pocket that could interact with hydrophobic regions of protein targets, enhancing binding affinity. This feature is particularly relevant in designing small-molecule inhibitors for protein-protein interactions (PPIs), which play crucial roles in many cellular processes. The fluorine atom's ability to engage in weak hydrogen bonding or π-cation interactions further expands the compound's binding capabilities. Such interactions are often exploited in drug design to achieve high specificity and efficacy.

In the realm of drug development, 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid could serve as an intermediate or a key building block for more complex molecules. Its structural features allow for facile modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, permeability across biological membranes (P-glycoprotein transport), and metabolic stability. These attributes are critical for optimizing pharmacokinetic profiles and ensuring therapeutic efficacy. Recent reports highlight the use of similar benzoic acid derivatives in preclinical studies aimed at addressing neurological disorders, where precise modulation of molecular interactions is essential.

The compound's potential extends beyond inhibition-based mechanisms. Some research suggests that certain benzoic acid derivatives can act as modulators of epigenetic processes by influencing histone deacetylase (HDAC) activity or DNA methylation patterns. The unique electronic environment created by fluorine substitution may alter chromophoric properties or redox potential, enabling applications in targeted therapy for diseases marked by epigenetic dysregulation. While these possibilities are still under investigation, they underscore the versatility of benzoic acid derivatives as pharmacological tools.

From a synthetic perspective, 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid exemplifies how strategic functionalization can yield compounds with tailored properties. The synthesis typically involves multi-step organic transformations starting from commercially available precursors such as fluorenone or 3-fluorobenzoic acid. Key steps include selective halogenation followed by nucleophilic substitution with 4-methoxybenzyl alcohol or its derivatives under controlled conditions. Advances in green chemistry have also prompted efforts to optimize these synthetic routes for higher yields and reduced environmental impact.

The growing interest in fluorinated compounds stems from their prevalence in approved drugs due to their favorable pharmacokinetic profiles. For example, fluoroquinolones and some antiviral agents leverage fluorine substitution to achieve enhanced bioavailability and resistance against metabolic degradation. Similarly, 3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid may find utility in developing next-generation therapeutics where fluorine-based modifications contribute to improved drug-like properties.

In conclusion,3-Fluoro-4-(4-methoxybenzyloxy)benzoic acid (CAS No. 1021144-65-9) represents an intriguing compound with potential applications across multiple therapeutic areas. Its structural design incorporates elements known to enhance binding affinity and metabolic stability while allowing for further derivatization to meet specific pharmacological requirements. As research continues to uncover new biological targets and mechanistic insights into disease pathways,this derivative will likely remain at the forefront of medicinal chemistry endeavors aimed at developing innovative treatments.